Cas no 26671-58-9 (myo-Inositol, 5-deoxy-)

• Product Name: myo-Inositol, 5-deoxy-
• CAS No: 26671-58-9
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• CID: 277402
• PubChem ID: 168586
• Update Time: 2025-04-19

myo-Inositol, 5-deoxy- Chemical and Physical Properties

Names and Identifiers

• myo-Inositol, 5-deoxy-
• (1α,2β,3α,4α,5β)-1,2,3,4,5-Cyclohexanpentol
• (1r,2s,4r,5s)-cyclohexane-1,2,3,4,5-pentol
• scyllo-Quercit
• SCHEMBL857109
• CHEMBL467977
• 26671-58-9
• DTXSID801018256
• 5-Deoxy-myo-inositol
• neo-Quercitol
• 5-Deoxyinositol

• Inchi： 1S/C6H12O5/c7-2-1-3(8)5(10)6(11)4(2)9/h2-11H,1H2/t2-,3+,4+,5-,6?
• InChI Key： IMPKVMRTXBRHRB-KFJBKXNJSA-N
• SMILES： OC1[C@@H]([C@H](C[C@H]([C@@H]1O)O)O)O

Computed Properties

• Exact Mass: 164.06846
• Monoisotopic Mass: 164.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexanols